Cas no 1287250-86-5 ((4R,4aR,8aR)-4-((4-fluorophenyl)amino)decahydronaphthalen-4a-ol)

• Product Name: (4R,4aR,8aR)-4-((4-fluorophenyl)amino)decahydronaphthalen-4a-ol
• CAS No: 1287250-86-5
• MF: C₁₆H₂₂FNO
• MW: 263.350388050079
• MDL: MFCD31617986
• CID: 4566575
• Update Time: 2025-05-20

(4R,4aR,8aR)-4-((4-fluorophenyl)amino)decahydronaphthalen-4a-ol Chemical and Physical Properties

Names and Identifiers

• (4R,4aR,8aR)-4-((4-fluorophenyl)amino)decahydronaphthalen-4a-ol
• 4a(2H)-Naphthalenol, 4-[(4-fluorophenyl)amino]octahydro-, (4R,4aR,8aR)-

• MDL： MFCD31617986
• Inchi： 1S/C16H22FNO/c17-13-7-9-14(10-8-13)18-15-6-3-5-12-4-1-2-11-16(12,15)19/h7-10,12,15,18-19H,1-6,11H2/t12-,15-,16-/m1/s1
• InChI Key： HVDSOPBAZRASKA-DAXOMENPSA-N
• SMILES： C1[C@]2([H])[C@](O)(CCCC2)[C@H](NC2=CC=C(F)C=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (4R,4aR,8aR)-4-((4-fluorophenyl)amino)decahydronaphthalen-4a-ol

Comprehensive Overview of (4R,4aR,8aR)-4-((4-fluorophenyl)amino)decahydronaphthalen-4a-ol (CAS No. 1287250-86-5)

The compound (4R,4aR,8aR)-4-((4-fluorophenyl)amino)decahydronaphthalen-4a-ol, with the CAS number 1287250-86-5, is a specialized chemical entity that has garnered attention in pharmaceutical and biochemical research. This structurally unique molecule features a decahydronaphthalene core substituted with a 4-fluorophenyl amino group and a hydroxyl moiety at the 4a-position. Its stereochemistry, denoted by the (4R,4aR,8aR) configuration, plays a crucial role in its biological interactions and potential applications.

Researchers have shown increasing interest in (4R,4aR,8aR)-4-((4-fluorophenyl)amino)decahydronaphthalen-4a-ol due to its potential as a building block for drug discovery. The presence of both the fluorophenyl group and the hydroxyl functionality makes this compound particularly valuable for medicinal chemistry applications. Current trends in drug development emphasize the importance of such structurally diverse compounds, especially those with stereochemical complexity, as they often exhibit unique pharmacological profiles.

The synthesis of CAS 1287250-86-5 typically involves multi-step organic transformations, with careful attention to maintaining the desired stereochemical integrity. Recent advances in asymmetric synthesis have made this compound more accessible to researchers investigating its potential biological activities. The fluorine atom in the structure is particularly noteworthy, as fluorinated compounds continue to be a major focus in pharmaceutical research due to their ability to modulate bioavailability and metabolic stability.

From a physicochemical perspective, (4R,4aR,8aR)-4-((4-fluorophenyl)amino)decahydronaphthalen-4a-ol exhibits properties that make it suitable for various research applications. The compound's hydrogen bonding capacity, conferred by both the amino and hydroxyl groups, along with the lipophilic character of the decahydronaphthalene core, creates an interesting balance of solubility characteristics. These properties are frequently searched by medicinal chemists looking for novel scaffolds with optimal drug-like properties.

In the context of current pharmaceutical trends, this compound aligns well with the growing interest in three-dimensional molecular architectures as opposed to flat aromatic systems. The decahydronaphthalene scaffold provides significant three-dimensionality, which is increasingly recognized as valuable for targeting challenging biological targets. Furthermore, the incorporation of fluorine addresses the industry's ongoing pursuit of improved metabolic stability in drug candidates.

Quality control of CAS 1287250-86-5 requires sophisticated analytical techniques, particularly for verifying the stereochemical purity of the material. Advanced chromatographic methods and spectroscopic analyses are essential for characterizing this compound, topics that frequently appear in scientific literature searches. The compound's stability profile and storage conditions are also common queries among researchers working with this material.

The potential applications of (4R,4aR,8aR)-4-((4-fluorophenyl)amino)decahydronaphthalen-4a-ol extend beyond pharmaceutical research. Its unique structure makes it interesting for material science applications, particularly in the development of specialized chiral materials. The combination of rigidity from the polycyclic system and functionality from the substituents offers possibilities for creating novel materials with specific molecular recognition properties.

From a commercial availability standpoint, CAS 1287250-86-5 is typically supplied by specialty chemical manufacturers catering to the research community. The compound's pricing and availability are influenced by factors such as the complexity of its synthesis and the demand from pharmaceutical researchers. These practical considerations are often searched by procurement specialists in academic and industrial settings.

Safety considerations for handling (4R,4aR,8aR)-4-((4-fluorophenyl)amino)decahydronaphthalen-4a-ol follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this material, information frequently sought by laboratory personnel.

Looking forward, the scientific community anticipates continued interest in CAS 1287250-86-5 and related compounds as research into three-dimensional drug scaffolds advances. The compound's structural features position it well for investigations into various biological targets, particularly those requiring molecules with defined stereochemistry and balanced physicochemical properties.

In summary, (4R,4aR,8aR)-4-((4-fluorophenyl)amino)decahydronaphthalen-4a-ol represents an intriguing chemical entity with significant potential in multiple research domains. Its unique stereochemistry, combined with the strategic incorporation of fluorine and functional groups amenable to further modification, makes it a valuable tool for scientists exploring new frontiers in medicinal chemistry and materials science.